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Compound of Interest

Compound Name: 4-Amino-3-chlorophenol

Cat. No.: B108459

Application Notes and Protocols for 4-Amino-3-
chlorophenol

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of 4-Amino-3-chlorophenol, including its
chemical properties, common synthetic approaches, and essential safety and handling
protocols.

Introduction

4-Amino-3-chlorophenol is a crucial chemical intermediate in the pharmaceutical industry.[1]
[2] It serves as a key building block in the synthesis of various therapeutic agents, including
tyrosine kinase inhibitors used in targeted cancer therapies, such as Lenvatinib for liver cancer.
[2] Its molecular structure is also integral to the development of drugs for cardiovascular and
neurological diseases.[2]

Physicochemical Properties

4-Amino-3-chlorophenol is typically a light yellow crystalline powder.[1] A summary of its key
properties is presented in the table below.
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Property Value Reference
CAS Number 17609-80-2 [1]
Molecular Formula CeHsCINO [1]
Molecular Weight 143.57 g/mol [1]
Melting Point 159-160 °C [2]
Density ~1.4 g/cm3 [1]
Solubility Slightly soluble in DMSO and o
methanol

Synthetic Approaches: An Overview

Several synthetic routes for the preparation of 4-Amino-3-chlorophenol have been reported in
the literature. These methods often involve multi-step processes starting from commercially
available precursors. Below is a high-level overview of common strategies.

Route 1: From o-Chloronitrobenzene One reported method involves the introduction of a
hydroxyl group onto o-chloronitrobenzene in the presence of strong acids and a molybdenum
salt catalyst.[2]

Route 2: From m-Chlorophenol Another approach utilizes m-chlorophenol as the starting
material. This synthesis proceeds through diazotization and coupling reactions to introduce the
amino group.[2] However, the instability and explosive nature of diazonium salts can make this
route challenging for large-scale industrial production.

Route 3: Reduction of 3-chloro-4-nitrophenol A common and effective method is the reduction
of 3-chloro-4-nitrophenol. This reaction can be carried out using various reducing agents, such
as iron powder in the presence of acetic acid.[3] This approach has been reported to yield the
final product in good yields.[3]

Route 4: Microchannel Reactor Synthesis A modern approach involves the use of a multi-
temperature-zone continuous flow microchannel reactor.[4][5] This method, starting from
sulfanilic acid, proceeds through diazotization, coupling, and reduction steps.[4] The use of a
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microchannel reactor offers better control over reaction parameters, leading to higher yields
and purity compared to conventional batch reactors.[5]

The following diagram illustrates a generalized workflow for the synthesis of 4-Amino-3-
chlorophenol via the reduction of a nitrophenol intermediate.

Generalized Synthetic Workflow for 4-Amino-3-chlorophenol

Step 1: Nitration

Starting Material Nitrating Agent

(e.g., 2-chlorophenol) (e.g., Nitric Acid)
Nitration Reaction

Step 2: Reduction
Nitrated Intermediate Reducing Agent
(e.g., 3-chloro-4-nitrophenol) (e.g., Iron Powder)
~

Reduction Reaction

Final Product
4-Amino-3-chlorophenol

Step 3: Pvurification

Purification
(e.g., Column Chromatography)

'

Purified Product

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of 4-Amino-3-chlorophenol.
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Reported Yields

The efficiency of the synthesis of 4-Amino-3-chlorophenol can vary significantly depending on
the chosen method. The following table summarizes reported yields from different synthetic

strategies.
Starting . .
. Method Reported Yield Purity Reference
Material
Reduction with
3-chloro-4- _ -
) iron powder and 88% Not specified [3]
nitrophenol ) )
acetic acid
. ] Microchannel
Sulfanilic Acid 81.91% - 83.09%  99.15% - 99.22%  [5]

reactor

Safety and Handling

4-Amino-3-chlorophenol is classified as a hazardous substance and requires careful handling
to avoid exposure.

Hazard Identification:

o Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[6][7]

o Skin and Eye Irritation: Causes skin irritation and serious eye irritation.[6][7]

o Respiratory Irritation: May cause respiratory tract irritation.[8]

Personal Protective Equipment (PPE):

o Ventilation: Work should be conducted in a well-ventilated area or in a fume hood.[9]

o Respiratory Protection: A self-contained breathing apparatus or a respirator with a particle
filter should be used.[9]

» Hand Protection: Wear protective gloves.[9]
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o Eye Protection: Safety glasses are required, and an eye wash station should be readily
accessible.[9]

o Skin Protection: Wear protective clothing to prevent skin contact.[9]

First Aid Measures:

o Skin Contact: Immediately wash the affected area with plenty of soap and water.[9]
o Eye Contact: Rinse the eyes with running water for at least 15 minutes.[9]

« Ingestion: Do not induce vomiting. Rinse the mouth with water and, if the person is
conscious, have them drink half a liter of water. Seek immediate medical attention.[9]

 Inhalation: Move the individual to fresh air and consult a doctor.[9]
Storage and Disposal:

o Storage: Store in a cool, well-ventilated area in a tightly closed container.[9] The compound
is hygroscopic and should be protected from light and moisture.[1]

» Disposal: Dispose of contents and container to an approved waste disposal plant.[7]
Fire Hazards:

 In case of a fire, use carbon dioxide, dry chemical powder, or foam as extinguishing media.
[9] Combustion may produce toxic fumes of carbon oxides, nitrogen oxides, and hydrogen
chloride.[9] Firefighters should wear self-contained breathing apparatus.[9]

For detailed safety information, always refer to the Safety Data Sheet (SDS) provided by the
supplier.[7][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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